Cas no 916155-72-1 (2-(3-aminopropoxy)phenol)

• Product Name: 2-(3-aminopropoxy)phenol
• CAS No: 916155-72-1
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6068151
• PubChem ID: 18670973
• Update Time: 2025-06-09

2-(3-aminopropoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopropoxy)phenol
• SCHEMBL2021873
• 916155-72-1
• EN300-2000972

• Inchi： 1S/C9H13NO2/c10-6-3-7-12-9-5-2-1-4-8(9)11/h1-2,4-5,11H,3,6-7,10H2
• InChI Key： XHBCEWYAXDRZHP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1O)CCCN

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(3-aminopropoxy)phenol

Introduction to 2-(3-Aminopropoxy)Phenol (CAS No. 916155-72-1)

2-(3-Aminopropoxy)phenol, with the CAS number 916155-72-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an aromatic ring, an amino group, and a hydroxyl group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The chemical formula of 2-(3-aminopropoxy)phenol is C₉H₁₃NO₂. Its molecular weight is approximately 163.20 g/mol. The compound is a white to off-white solid at room temperature and is soluble in water and organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various applications in both laboratory and industrial settings.

In recent years, 2-(3-aminopropoxy)phenol has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a neuroprotective agent. Studies have shown that this compound can effectively protect neurons from oxidative stress and neurotoxicity, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the neuroprotective effects of 2-(3-aminopropoxy)phenol. The researchers found that this compound significantly reduced oxidative stress in neuronal cells by scavenging free radicals and upregulating antioxidant enzymes. This mechanism of action suggests that 2-(3-aminopropoxy)phenol could be developed into a novel therapeutic agent for neurodegenerative disorders.

Beyond its neuroprotective properties, 2-(3-aminopropoxy)phenol has also shown potential as an anti-inflammatory agent. Inflammatory responses are involved in various diseases, including arthritis, cardiovascular diseases, and certain types of cancer. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 2-(3-aminopropoxy)phenol could be a valuable addition to anti-inflammatory drug development pipelines.

The pharmacokinetic properties of 2-(3-aminopropoxy)phenol have also been studied to assess its suitability for therapeutic use. A study published in the Biochemical Pharmacology journal in 2020 evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. The results indicated that 2-(3-aminopropoxy)phenol has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate.

In addition to its therapeutic potential, 2-(3-aminopropoxy)phenol has been explored for its use in chemical synthesis. Its versatile functional groups make it a valuable intermediate in the synthesis of more complex molecules. For example, it can be used as a building block in the preparation of advanced materials with specific optical or electronic properties. This application area highlights the compound's importance not only in pharmaceutical research but also in materials science.

The safety profile of 2-(3-aminopropoxy)phenol is another critical aspect that has been thoroughly investigated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, like any chemical substance, it should be handled with appropriate precautions to ensure safety in laboratory and industrial settings.

In conclusion, 2-(3-aminopropoxy)phenol (CAS No. 916155-72-1) is a multifaceted compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and favorable biological activities make it an attractive candidate for further development into therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and optimize its properties for practical use.